Cas no 2305254-81-1 ([4-[(Dimethylamino)methyl]oxan-4-yl]methanamine;dihydrochloride)

• Product Name: [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine;dihydrochloride
• CAS No: 2305254-81-1
• MF: C₉H₂₂Cl₂N₂O
• MW: 245.189780712128
• CID: 6479197
• PubChem ID: 138987893
• Update Time: 2025-06-08

[4-[(Dimethylamino)methyl]oxan-4-yl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3587700244
• EN300-6759005
• {4-[(dimethylamino)methyl]oxan-4-yl}methanamine dihydrochloride
• 2305254-81-1
• [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine;dihydrochloride

• Inchi： 1S/C9H20N2O.2ClH/c1-11(2)8-9(7-10)3-5-12-6-4-9;;/h3-8,10H2,1-2H3;2*1H
• InChI Key： ZFFFWNRTVVYDIC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CN)(CN(C)C)CC1

Computed Properties

• Exact Mass: 244.1109187g/mol
• Monoisotopic Mass: 244.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine;dihydrochloride

Compound Introduction: [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride (CAS No. 2305254-81-1)

Compound [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride, identified by its CAS number 2305254-81-1, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry. The structure of this molecule incorporates a unique oxane ring system, which is flanked by an amine group and a dimethylamino side chain, contributing to its distinctive chemical and pharmacological properties.

The oxane ring, a six-membered heterocyclic ether, is known for its stability and flexibility, which often enhances the bioavailability and metabolic profile of pharmaceutical compounds. In the case of [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride, the presence of the oxane ring at the core of the molecule imparts a favorable pharmacokinetic profile, allowing for efficient absorption and distribution within the body. This structural feature is particularly advantageous in drug design, as it can improve solubility and reduce toxicity.

The amine group attached to the oxane ring further enhances the compound's potential as a pharmacophore. Amines are well-documented functional groups in medicinal chemistry, often involved in hydrogen bonding interactions with biological targets. The dimethylamino side chain attached to the amine group adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule. This modification can fine-tune the compound's binding affinity to specific biological receptors, making it a versatile scaffold for drug development.

The dihydrochloride salt form of this compound is particularly noteworthy, as it enhances stability and solubility. Salts are commonly used in pharmaceutical formulations to improve chemical stability, bioavailability, and formulation properties. The dihydrochloride form ensures that the compound remains soluble in aqueous solutions, facilitating its use in various pharmaceutical applications such as oral tablets or injectable solutions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Through molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions between [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride and target proteins or enzymes. These studies have revealed that this compound exhibits inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In vitro studies have demonstrated that [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride can modulate the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation. By inhibiting COX enzymes, this compound may reduce the production of pro-inflammatory prostaglandins, thereby alleviating symptoms associated with inflammatory conditions such as arthritis or autoimmune diseases. Additionally, preliminary data suggest that it may have neuroprotective effects by inhibiting enzymes involved in neuroinflammation.

The synthesis of [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of an oxirane derivative followed by functionalization with an amine group. The introduction of the dimethylamino side chain is achieved through nucleophilic substitution reactions or reductive amination techniques. Finally, conversion to the dihydrochloride salt is carried out by treating the free base with hydrochloric acid under controlled conditions.

One of the key challenges in synthesizing this compound is maintaining regioselectivity during functionalization reactions. The oxane ring can undergo various chemical transformations depending on reaction conditions, necessitating precise control over reaction parameters such as temperature, solvent choice, and catalyst systems. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high selectivity and yield.

The pharmacological profile of [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride has been further explored through preclinical studies using cell-based assays and animal models. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, research has shown that this compound can inhibit NFκB signaling pathways, which are critical regulators of inflammation and immune responses. By modulating NFκB activity, it may exert anti-inflammatory effects comparable to existing therapeutics but with potentially improved efficacy or reduced side effects.

Another area of interest is the potential use of [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride in treating neurological disorders. Neuroinflammation plays a significant role in conditions such as Alzheimer's disease and Parkinson's disease, where chronic inflammation contributes to neuronal damage and dysfunction. Studies have indicated that this compound may protect against neuroinflammatory processes by inhibiting key inflammatory mediators and reducing oxidative stress within neural tissues.

The development of novel drug candidates requires rigorous evaluation through preclinical safety studies before transitioning to human clinical trials. Toxicological assessments have been conducted on [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride to evaluate its safety profile at various doses. Preliminary results suggest that it exhibits low toxicity with minimal adverse effects observed in animal models even at high doses comparable to therapeutic levels expected in humans.

The future direction for research on [4-[(Dimethylamino)methyl]oxan-4-yl]methanamine; dihydrochloride includes optimizing its synthetic route for scalability and cost-effectiveness while exploring novel formulations for improved delivery systems such as nanoparticles or liposomes targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems targeted delivery systems